![molecular formula C13H9N3O4S B4304846 5-[(2-nitrophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole](/img/structure/B4304846.png)
5-[(2-nitrophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole
Overview
Description
5-[(2-nitrophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole is a compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as NPM-T-1 and has been synthesized through various methods.
Mechanism of Action
The mechanism of action of 5-[(2-nitrophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB pathway.
Biochemical and Physiological Effects:
Studies have shown that 5-[(2-nitrophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole can induce apoptosis in cancer cells and inhibit tumor growth. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been studied for its potential use in the fabrication of OLEDs due to its high thermal stability and good electron transport properties.
Advantages and Limitations for Lab Experiments
The advantages of using 5-[(2-nitrophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole in lab experiments include its potential as an anti-tumor agent and anti-inflammatory agent. This compound also has potential use in the fabrication of OLEDs. The limitations of using this compound in lab experiments include the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
For the study of 5-[(2-nitrophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole include further studies on its potential as an anti-tumor and anti-inflammatory agent. Studies could also explore the potential use of this compound in other fields, such as materials science. Future studies could also focus on the development of more efficient synthesis methods for this compound.
Scientific Research Applications
The compound 5-[(2-nitrophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole has been studied for its potential applications in various fields. In the field of medicine, this compound has shown potential as an anti-tumor agent. Studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth. This compound has also been studied for its potential use as an anti-inflammatory agent. In the field of materials science, this compound has been studied for its potential use in the fabrication of organic light-emitting diodes (OLEDs).
properties
IUPAC Name |
5-[(2-nitrophenoxy)methyl]-3-thiophen-2-yl-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9N3O4S/c17-16(18)9-4-1-2-5-10(9)19-8-12-14-13(15-20-12)11-6-3-7-21-11/h1-7H,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOHNPFLZJOVIFV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])OCC2=NC(=NO2)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
0.9 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24820627 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
5-[(2-Nitrophenoxy)methyl]-3-thien-2-yl-1,2,4-oxadiazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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